Cas no 1805368-96-0 (4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1805368-96-0
• MF: C₈H₆ClF₅N₂
• MW: 260.591658115387
• CID: 4870437
• Update Time: 2025-06-20

4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6ClF5N2/c9-4-1-3(2-15)5(8(12,13)14)6(16-4)7(10)11/h1,7H,2,15H2
• InChI Key： FAAMHYZXGYIECM-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=C(C(F)(F)F)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

Introduction to 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805368-96-0)

4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805368-96-0) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate structural framework, incorporates multiple fluorinated and chlorinated substituents, which contribute to its unique chemical properties and potential biological activities. The presence of an aminomethyl group at the 4-position further enhances its reactivity, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The structural motif of 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine positions it as a promising candidate for further derivatization and exploration in drug discovery programs. The pyridine core is a well-documented scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The incorporation of electron-withdrawing groups like chloro, difluoromethyl, and trifluoromethyl at specific positions on the pyridine ring modulates its electronic properties, thereby influencing its binding affinity and selectivity towards biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and potential biological targets. Studies suggest that the aminomethyl group can serve as a linker or a bioisostere for other functional groups, enabling the design of hybrid molecules with enhanced pharmacological profiles. Additionally, the fluorinated substituents are known to improve metabolic stability and binding affinity, making this compound an attractive starting point for developing novel therapeutic agents.

In the context of modern drug discovery, 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine has been explored in several research avenues. One notable area is its potential application in the development of kinase inhibitors, where the pyridine scaffold is frequently employed due to its ability to mimic ATP binding pockets. The presence of multiple fluorinated groups enhances the compound's ability to interact with hinge regions of kinases, potentially leading to more potent and selective inhibitors.

Furthermore, the compound's structural features make it a suitable candidate for exploring novel mechanisms of action. For instance, the aminomethyl group can be further functionalized to introduce additional pharmacophores, such as carboxylic acids or amides, which are known to modulate enzyme activity. This flexibility allows researchers to tailor the compound's properties for specific therapeutic applications.

Recent studies have also highlighted the role of fluorinated pyridines in antiviral and anticancer therapies. The electron-withdrawing nature of fluorine atoms can enhance the binding affinity of small molecules to viral proteases or cancer-related kinases. In particular, 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine has been investigated for its potential as an antiviral agent, where its ability to interfere with viral replication cycles could lead to novel treatment strategies.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions at the 4-position to introduce the aminomethyl group, followed by selective fluorination and chlorination at other positions on the pyridine ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselectivity and minimize unwanted side products.

The development of efficient synthetic routes is crucial for scaling up production and facilitating further research. Recent innovations in flow chemistry have enabled continuous manufacturing processes for complex heterocyclic compounds like 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine, improving reproducibility and reducing waste generation. These advancements align with global efforts to promote sustainable chemical synthesis practices.

In conclusion, 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805368-96-0) represents a significant asset in pharmaceutical research due to its versatile structural features and potential biological activities. Its exploration in various therapeutic areas underscores its importance as a building block for novel drug candidates. As research continues to uncover new applications for this compound, it is likely to play an increasingly pivotal role in the development of next-generation therapeutics.